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Compound of Interest

Compound Name: 4-Oxoretinoic acid-d3

Cat. No.: B584394 Get Quote

4-Oxoretinoic acid-d3: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

analytical methodologies, and biological relevance of 4-Oxoretinoic acid-d3. This deuterated

analog of 4-Oxoretinoic acid serves as a valuable tool in metabolic research, pharmacokinetic

studies, and as an internal standard for quantitative analysis.

Core Physicochemical Properties
4-Oxoretinoic acid-d3 is the deuterated form of 4-Oxoretinoic acid, an active metabolite of

Vitamin A. The introduction of deuterium isotopes provides a distinct mass signature, making it

an ideal internal standard for mass spectrometry-based quantification of its non-deuterated

counterpart in biological matrices.[1]

Below is a summary of the known physicochemical properties. It is important to note that while

data for the deuterated species is provided where available, some parameters are extrapolated

from the non-deuterated (h3) analog and should be considered as such.

Table 1: General Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b584394?utm_src=pdf-interest
https://www.benchchem.com/product/b584394?utm_src=pdf-body
https://www.benchchem.com/product/b584394?utm_src=pdf-body
https://www.medchemexpress.com/4-oxoretinoic-acid-d3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₀H₂₃D₃O₃ [2]

Molecular Weight 317.44 g/mol [2]

Appearance Yellow to orange solid [3]

CAS Number 1346606-26-5 (d3)

1352241-40-7 (all-trans-d3) [2]

38030-57-8 (non-deuterated) [4]

Table 2: Quantitative Physicochemical Data

Property Value Notes Source

Melting Point Not available

Data for the non-

deuterated analog is

also not readily

available.

Boiling Point Not available

Water Solubility 0.0062 g/L
Predicted for non-

deuterated form.
[5]

logP 4.94
Predicted for non-

deuterated form.
[5]

pKa (Strongest Acidic) 5
Predicted for non-

deuterated form.
[5]

Table 3: Solubility Profile (Non-deuterated 4-Oxoretinoic acid)
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Solvent Solubility Source

Chloroform Slightly soluble [4]

Methanol Slightly soluble [4]

DMSO
~30 mg/mL (for 4-oxo

isotretinoin)
[6]

Ethanol
~15 mg/mL (for 4-oxo

isotretinoin)
[6]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 4-Oxoretinoic acid-d3 are

not extensively published. However, general methods for the synthesis of retinoic acid analogs,

including isotopically labeled versions, can be adapted.

General Synthesis Approach
A common method for synthesizing retinoic acid analogs involves a Wittig or Horner-

Wadsworth-Emmons reaction to construct the polyene chain. For deuteration, a deuterated

starting material, such as a deuterated phosphonium salt or aldehyde, would be incorporated. A

patented method for synthesizing retinoic acids describes the use of a Grignard reagent which

can be adapted for deuteration by using a deuterated Grignard reagent.[7]

Conceptual Synthesis Workflow

Synthesis

Deuterated Building Block (e.g., d3-Grignard reagent)

Grignard Reaction

2,2,6-trimethyl-cyclohexanone derivative

Deuterated Intermediate Alcohol Oxidation Chain Elongation (e.g., Wittig/Horner-Wadsworth-Emmons) Deuterated Retinoic Ester Hydrolysis Crude 4-Oxoretinoic acid-d3
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Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-Oxoretinoic acid-d3.

Purification
Purification of the crude product is typically achieved through chromatographic techniques

followed by crystallization.

Column Chromatography: The crude product is subjected to silica gel column

chromatography. A solvent system of hexane and ethyl acetate is commonly used to

separate the desired product from reaction byproducts.[7]

Crystallization: The purified product is then crystallized from a suitable solvent, such as

methanol, to yield the final, high-purity compound.[7]

Analytical Methodology: LC-MS/MS for Quantification
4-Oxoretinoic acid-d3 is primarily used as an internal standard for the accurate quantification

of endogenous 4-Oxoretinoic acid in biological samples by liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Sample Preparation and Extraction Workflow
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Sample Preparation

Biological Sample (e.g., Serum, Plasma) Spike with 4-Oxoretinoic acid-d3 (Internal Standard) Protein Precipitation (e.g., Acetonitrile) Centrifugation Collect Supernatant Evaporation to Dryness Reconstitute in Mobile Phase LC-MS/MS Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Cell

Cytoplasm

Nucleus

All-trans-Retinoic Acid (atRA)

Cellular Retinoic Acid-Binding Protein (CRABP)

Binds

CYP26A1

Metabolized by

Retinoic Acid Receptor (RAR)

Translocates to Nucleus4-Oxoretinoic Acid

Binds and Activates

Retinoic Acid Response Element (RARE) on DNA

Binds to

Retinoid X Receptor (RXR)

Binds to

Target Gene Transcription

Regulates

Biological Response (e.g., Differentiation, Proliferation)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b584394?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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